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Compound of Interest

Compound Name: PD 168568

Cat. No.: B560265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PD 168568 is a potent and selective antagonist of the dopamine D4 receptor (DRD4), with Ki

values of 8.8 nM, 1842 nM, and 2682 nM for the D4, D2, and D3 receptors, respectively.[1][2]

Its isoindolinone structure contributes to this selectivity.[1][2] Notably, PD 168568 has

demonstrated inhibitory effects on the proliferation and survival of glioblastoma stem cells,

suggesting its potential as a therapeutic agent in cancer research.[1][2] These application notes

provide a comprehensive guide for the utilization of PD 168568 in a cell culture setting,

including protocols for determining its effective concentration and assessing its biological

activity.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of PD 168568 is presented in the table

below. Proper storage is critical to maintain the stability and activity of the compound.
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Property Value Source

Molecular Formula C₂₂H₂₇N₃O MedChemExpress

Molecular Weight 349.47 g/mol MedChemExpress

Appearance Crystalline solid General knowledge

Solubility Soluble in DMSO MedChemExpress

Storage Conditions -20°C for long-term storage MedChemExpress

Signaling Pathway of the Dopamine D4 Receptor
PD 168568 exerts its effects by antagonizing the dopamine D4 receptor. This receptor is a G

protein-coupled receptor (GPCR) that, upon activation by its endogenous ligand dopamine,

typically couples to Gαi/o proteins. This coupling leads to the inhibition of adenylyl cyclase, a

decrease in intracellular cyclic AMP (cAMP) levels, and modulation of downstream signaling

cascades that can influence cell proliferation, survival, and differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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